Cas no 914637-66-4 (5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid)
914637-66-4 structure
Product Name:5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
CAS No:914637-66-4
MF:C9H12N2O2
MW:180.203782081604
CID:4719613
Update Time:2023-11-20
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine-3-carboxylic acid
- 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
- SBB053512
- FCH1181488
- 6,7,8,9-Tetrahydro-5H-imidazo-[1,2-a]azepine-3-carboxylic acid
- 5H,6H,7H,8H,9H-imidazo[1,2-a]azaperhydroepine-3-carboxylic acid
-
- Inchi: 1S/C9H12N2O2/c12-9(13)7-6-10-8-4-2-1-3-5-11(7)8/h6H,1-5H2,(H,12,13)
- InChI Key: KENUGPLNQCEXAG-UHFFFAOYSA-N
- SMILES: OC(C1=CN=C2CCCCCN21)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 208
- Topological Polar Surface Area: 55.1
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-100MG |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 100MG |
¥ 1,122.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-250MG |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 250MG |
¥ 1,795.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-500MG |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 500MG |
¥ 2,989.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-1G |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 1g |
¥ 4,481.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-5G |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 5g |
¥ 13,444.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-10G |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 10g |
¥ 22,407.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-100mg |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 100mg |
¥1224.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-250mg |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 250mg |
¥1958.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-500mg |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 500mg |
¥3262.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5857-1g |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid |
914637-66-4 | 95% | 1g |
¥4889.0 | 2024-04-16 |
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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